4-(1-Methanesulfonyl-ethyl)-phenylamine
Description
4-(1-Methanesulfonyl-ethyl)-phenylamine is a substituted phenylamine derivative characterized by a methanesulfonyl-ethyl group (-CH2-SO2-CH3) attached to the para position of the phenyl ring. The methanesulfonyl (mesyl) group is a strong electron-withdrawing group (EWG) due to its sulfonyl (-SO2-) moiety, which significantly influences the compound's electronic, physical, and chemical properties.
Properties
Molecular Formula |
C9H13NO2S |
|---|---|
Molecular Weight |
199.27 g/mol |
IUPAC Name |
4-(1-methylsulfonylethyl)aniline |
InChI |
InChI=1S/C9H13NO2S/c1-7(13(2,11)12)8-3-5-9(10)6-4-8/h3-7H,10H2,1-2H3 |
InChI Key |
JUTRKLQKWPZWKZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=C(C=C1)N)S(=O)(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Effects on Electronic Properties and Basicity
The basicity of phenylamines is highly dependent on substituent electronic effects. Electron-donating groups (EDGs) increase basicity by stabilizing the protonated ammonium ion via resonance or inductive effects, while EWGs reduce basicity by destabilizing the positive charge.
- 4-Methylphenylamine : The methyl group (EDG) enhances basicity compared to unsubstituted phenylamine .
- (3,4-Dimethyl)phenylamine: Dual methyl substituents further elevate basicity and lipophilicity, making it suitable for nonenzymatic incorporation into bioactive angucyclinones .
- 4-Nitrophenylamine : The nitro group (strong EWG) drastically reduces basicity, resulting in very low reactivity in protonation-dependent reactions .
- 4-(1-Methanesulfonyl-ethyl)-phenylamine : The methanesulfonyl group (strong EWG) likely renders this compound less basic than methyl-substituted analogues, comparable to nitro-substituted derivatives.
Table 1: Basicity and Substituent Effects
| Compound | Substituent | Electronic Effect | Relative Basicity |
|---|---|---|---|
| Phenylamine | None | Neutral | Moderate |
| 4-Methylphenylamine | -CH3 | EDG | High |
| (3,4-Dimethyl)phenylamine | -CH3 (×2) | EDG | Very High |
| 4-Nitrophenylamine | -NO2 | EWG | Very Low |
| 4-(1-Methanesulfonyl-ethyl)-phenylamine | -CH2-SO2-CH3 | EWG | Low |
Physical Properties and Solubility
- Polarity : Sulfonyl groups increase polarity and hydrophilicity. For example, 4-(4-Methyl-piperazin-1-ylmethyl)phenylamine () exhibits enhanced solubility in polar solvents due to its piperazine moiety.
- Melting Points : Strong EWGs like sulfonyl elevate melting points compared to EDG-substituted analogues (e.g., 4-methylphenylamine).
Table 2: Physical Properties
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